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Compound of Interest

Compound Name: 5-azido-2H-1,3-benzodioxole

Cat. No.: B15306671 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectral characteristics and a robust

synthetic protocol for 5-azido-2H-1,3-benzodioxole. The information presented herein is

essential for the identification, characterization, and utilization of this compound in synthetic

chemistry and drug discovery.

Chemical Structure and Properties
IUPAC Name: 5-azido-1,3-benzodioxole

Molecular Formula: C₇H₅N₃O₂

Molecular Weight: 163.14 g/mol

Appearance: Expected to be a pale yellow oil or solid.

Odor: Reminiscent of piperonal and aniseed.[1]

Synthesis Protocol
A reliable method for the synthesis of 5-azido-1,3-benzodioxole is the diazotization of 5-amino-

1,3-benzodioxole, followed by a reaction with sodium azide. This standard procedure for

converting aromatic amines to aryl azides is widely applicable.
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Experimental Workflow:
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Caption: Synthetic workflow for 5-azido-1,3-benzodioxole.

Detailed Methodology:

Diazotization: 5-amino-1,3-benzodioxole (1.0 eq) is dissolved in a mixture of concentrated

hydrochloric acid and water at 0-5 °C. An aqueous solution of sodium nitrite (1.1 eq) is added

dropwise while maintaining the temperature below 5 °C. The reaction mixture is stirred for an

additional 30 minutes at this temperature to ensure complete formation of the diazonium salt.

Azide Formation: In a separate flask, a solution of sodium azide (1.2 eq) in water is prepared

and cooled to 0-5 °C. The previously prepared cold diazonium salt solution is then added

slowly to the sodium azide solution. Vigorous nitrogen evolution is observed. The reaction is

stirred for 1-2 hours at 0-5 °C and then allowed to warm to room temperature.

Work-up and Purification: The reaction mixture is extracted with an organic solvent such as

dichloromethane or ethyl acetate. The combined organic layers are washed with water and

brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced

pressure. The crude product is then purified by column chromatography on silica gel to yield

pure 5-azido-1,3-benzodioxole.

Spectral Data
The following tables summarize the expected spectral data for 5-azido-1,3-benzodioxole based

on the analysis of its structural features and comparison with related compounds.

3.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (400 MHz, CDCl₃) ¹³C NMR (100 MHz, CDCl₃)

Chemical Shift (δ, ppm) Assignment

~6.80 (d, J ≈ 8.0 Hz) H-7

~6.55 (dd, J ≈ 8.0, 2.0 Hz) H-6

~6.45 (d, J ≈ 2.0 Hz) H-4

~5.95 (s) O-CH₂-O
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3.2 Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹) Assignment

~2110 N₃ asymmetric stretch (strong, sharp)

~1490 Aromatic C=C stretch

~1250 Aryl-O asymmetric stretch

~1040 Aryl-O symmetric stretch

~930 O-CH₂-O bend

3.3 Mass Spectrometry (MS)

Technique Expected m/z Assignment

Electron Ionization (EI) 163.04 [M]⁺

135.04 [M - N₂]⁺

105.03 [M - N₂ - CH₂O]⁺

High-Resolution MS (HRMS) 163.0436 Calculated for C₇H₅N₃O₂

Logical Relationships in Spectroscopic Analysis
The following diagram illustrates the logical flow of spectroscopic techniques used to confirm

the structure of the synthesized 5-azido-1,3-benzodioxole.
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Spectroscopic Characterization Workflow
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Caption: Logical workflow for spectroscopic analysis.

This guide provides a comprehensive starting point for researchers working with 5-azido-2H-
1,3-benzodioxole, enabling its synthesis and unambiguous characterization for further

applications in chemical and pharmaceutical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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